3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide

• IUPAC Name: 3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C19H20N2O2/c1-13-9-14(2)11-15(10-13)19(23)20-16-5-3-6-17(12-16)21-8-4-7-18(21)22/h3,5-6,9-12H,4,7-8H2,1-2H3,(H,20,23)
• InChI Key: QEPKSFVGLJOYIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC(=CC=C2)N3CCCC3=O)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

3,5-Dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide (DMPB) is a chemical compound that has been studied for its potential applications in scientific research. DMPB is a derivative of the benzamide family and has been found to possess a variety of biochemical and physiological properties.

Scientific Research Applications

3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide has been studied for its potential applications in scientific research. For example, it has been used to study the effects of serotonin on the brain. In one study, it was found that this compound was able to inhibit serotonin reuptake, which suggests that it may be useful in the treatment of depression. Additionally, this compound has been used to study the effects of dopamine on the brain. In one study, it was found that this compound was able to increase dopamine levels in the brain, which suggests that it may be useful in the treatment of Parkinson’s disease.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide is not yet fully understood. However, it is believed to act as an antagonist of serotonin and dopamine receptors. Specifically, this compound is believed to bind to serotonin and dopamine receptors, which prevents them from binding to their natural ligands. This, in turn, prevents the receptors from being activated and results in the inhibition of serotonin and dopamine reuptake.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. For example, it has been found to inhibit the reuptake of serotonin and dopamine, which suggests that it may be useful in the treatment of depression and Parkinson’s disease. Additionally, this compound has been found to increase levels of acetylcholine in the brain, which suggests that it may be useful in the treatment of Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively non-toxic. Additionally, it has been found to have a variety of biochemical and physiological effects, which makes it a useful tool for studying the effects of serotonin and dopamine on the brain. However, one limitation is that the mechanism of action of this compound is not yet fully understood, which makes it difficult to predict its effects in different contexts.

Future Directions

There are a variety of potential future directions for 3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide research. For example, further research could be done to better understand the mechanism of action of this compound and to explore its potential applications in the treatment of depression, Parkinson’s disease, and Alzheimer’s disease. Additionally, further research could be done to explore the potential side effects of this compound and to develop more efficient methods of synthesis. Finally, further research could be done to explore the potential use of this compound in other areas of scientific research, such as drug development and toxicology.

Synthesis Methods

3,5-dimethyl-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide can be synthesized in a variety of ways. One method involves the condensation of 3-hydroxy-2-pyridinecarboxaldehyde with N-phenylbenzamide in aqueous acetic acid. This is followed by the addition of dimethyl sulfate, which results in the formation of this compound. Other methods of synthesis include the reaction of 3-methyl-2-pyridinecarboxaldehyde with N-phenylbenzamide in the presence of dimethyl sulfate, as well as the condensation of 3-methyl-2-pyridinecarboxaldehyde with N-phenylbenzamide in the presence of an acid catalyst.